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Compound of Interest

Compound Name: Rubidium sulfate

Cat. No.: B1206643

Application Notes

Rubidium sulfate (Rb2S04) is a high-purity, water-soluble salt with significant applications in
various fields of research and drug development. Its utility extends to biochemical and cellular
studies, where it can be used as a tracer for potassium due to the similar ionic radii of rubidium
and potassium ions, allowing it to mimic potassium's behavior in biological systems. In
pharmaceutical sciences, rubidium sulfate is explored for its potential in drug formulation and
as a component in specialized glass manufacturing for medical devices.

This document provides a detailed protocol for the preparation of aqueous rubidium sulfate
solutions, ensuring accuracy, reproducibility, and safety. The protocols are designed for
researchers, scientists, and professionals in drug development who require standardized
solutions for their experimental work.

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties of rubidium sulfate is crucial for
the accurate preparation of solutions. Key data is summarized in the table below.
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Property Value

Molecular Formula Rb2S04

Molecular Weight 267.00 g/mol [1]
Appearance White crystalline powder|[1]
Density 3.613 g/cm?3[1]

Melting Point 1050 °C[1]

36.4 g/100 mL at 0 °C[2] 50.8 g/100 mL at 25

Solubility in Water
°C[2] 81.8 g/100 mL at 100 °C[2]

Safety Precautions:

Rubidium sulfate is generally considered to have low toxicity. However, as with all laboratory
chemicals, appropriate safety measures should be taken.

o Handling: Avoid inhalation of dust and contact with skin and eyes.[3] Use in a well-ventilated
area.[4][5]

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses, and gloves.[4][5]

o Storage: Store in a cool, dry place in a tightly sealed container.[3]
» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Workflow

The general workflow for preparing rubidium sulfate solutions involves a series of sequential
steps to ensure accuracy and safety.
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Preparation Phase

1. Calculation of Required Mass

Accurate Mass

2. Weighing of Rubidium Sulfate

Transfer Solid

Dissolution Phase

3. Initial Dissolution in Deionized Water

4. Complete Dissolution with Stirring

Quantitative Transfer

Finalizatjon Phase

5. Transfer to Volumetric Flask j

Add Deionized Water to Mark

[ 6. Dilution to Final Volume j

Invert to Mix

[ 7. Homogenization j

Properly Labeled Container

Storage

8. Labeling and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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